
benzyl carbamate material safety data sheet
(MSDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152 Get Quote

An In-depth Technical Guide to the Material Safety of Benzyl Carbamate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for benzyl
carbamate (CAS No. 621-84-1), compiled from various safety data sheets and chemical

databases. It is intended to serve as a technical resource for professionals handling this

substance in research and development settings.

Chemical Identification and Properties
Benzyl carbamate is an organic compound used as a reagent and an intermediate in the

synthesis of various pharmaceutical compounds.[1] It is often utilized as a protected form of

ammonia in the synthesis of primary amines.[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

Molecular Formula C₈H₉NO₂ [3][4]

Molecular Weight 151.16 g/mol [5]

CAS Number 621-84-1 [3][4]

Appearance
Off-white to light beige or light

cream powder, flakes, or solid.
[1][6][7][8]

Melting Point 86 - 89 °C (186.8 - 192.2 °F) [7][9]

Boiling Point 130-135 °C at 0.5 Torr [7]

Density Approximately 1.2 g/cm³ [7]

Water Solubility 68.02 g/L (at 37 °C) [7][10][11]

Flash Point 182.6 °C [6][7]

Vapor Pressure
0.0 ± 0.7 mmHg at 25°C

(Predicted)
[6]

Synonyms

Carbamic acid, phenylmethyl

ester; Carbamic acid benzyl

ester; Z-amide

[10][12]

Hazard Identification and Classification
Benzyl carbamate is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are related to acute toxicity upon inhalation and ingestion, as well as

irritation to the skin, eyes, and respiratory system.[5]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source:[5][10]

NFPA 704 Ratings:

Health: 2

Flammability: 1

Instability: 0 Source:[7]

Hazard Identification and PPE Selection Workflow
The following workflow outlines the logical steps for assessing hazards and selecting

appropriate Personal Protective Equipment (PPE) when handling benzyl carbamate.
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Start: Handling
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Safety glasses with
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Hand & Body Protection:
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Proceed with Task

Respiratory Protection:
Required if ventilation is

inadequate or dust is generated.
(e.g., N95 respirator)

  Yes No

Click to download full resolution via product page

Caption: Hazard assessment and PPE selection workflow for benzyl carbamate.
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Toxicological Information
While GHS classifications indicate potential toxicity, specific quantitative data such as LD50

(Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) for benzyl carbamate are not

available in the reviewed literature.[13][14] One source notes that the toxicological properties

have not been fully investigated.[14] The hazard classifications are therefore based on criteria

derived from available information and comparison to similar compounds.

Table 3: Summary of Toxicological Effects

Endpoint Classification/Effect Notes

Acute Oral Toxicity Category 4 (Harmful)
GHS classification indicates

harm if swallowed.[5]

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity Category 4 (Harmful)
Harmful if dust or mists are

inhaled.[7]

Skin Corrosion/Irritation Category 2 (Irritant) Causes skin irritation.[5]

Eye Damage/Irritation Category 2A (Irritant)
Causes serious eye irritation.

[5]

Respiratory/Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT - Single Exposure
Category 3 (Respiratory

Irritation)

May cause coughing and sore

throat.

STOT - Repeated Exposure No data available

Aspiration Hazard No data available

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of benzyl carbamate are not

publicly available. However, this section describes the standard methodologies for key safety

experiments, such as those defined by the Organisation for Economic Co-operation and

Development (OECD), which would be used to generate such data.

Representative Protocol: Acute Oral Toxicity (as per
OECD TG 420)
This method, known as the Acute Toxic Class Method, is used to estimate the acute oral

toxicity of a substance.

Principle: A stepwise procedure using a small number of animals (typically rats, usually

female) per step. The outcome of each step (survival or death) determines the next step:

either dosing at a higher or lower fixed dose level or stopping the test.

Animal Dosing: A single dose of the substance is administered by gavage. Animals are

fasted prior to dosing.

Dose Levels: Pre-defined dose levels are used (e.g., 5, 50, 300, and 2000 mg/kg body

weight). The starting dose is selected based on existing information about the substance.

Observations: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

Endpoint: The test concludes with the classification of the substance into a specific GHS

toxicity category based on the observed mortality at given dose levels. A full necropsy is

performed on all animals at the end of the observation period.

Synthesis Protocol
Benzyl carbamate is typically prepared by the reaction of benzyl chloroformate with ammonia.

[1]

Concentrated aqueous ammonium hydroxide is placed in a reaction vessel and cooled in an

ice bath.
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Benzyl chloroformate is added slowly to the cold ammonia solution under vigorous stirring.

The reaction mixture is stirred for a period (e.g., 30 minutes) and allowed to warm to room

temperature.[15]

The resulting precipitate (benzyl carbamate) is collected by filtration.[1][15]

The solid is washed thoroughly with water and dried to yield the final product.[1][15]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3][6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Get medical attention if irritation persists.[6][7]

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[5][6][7]

First Aid Decision Workflow
This diagram illustrates the decision-making process for first aid based on the route of

exposure to benzyl carbamate.
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Exposure Incident
with Benzyl Carbamate

Identify Route of Exposure

Eye Contact

Eye

Skin Contact

Skin

Inhalation

Inhaled

Ingestion

Swallowed

Rinse eyes immediately with
plenty of water for 15 min.

Lift eyelids.

Remove contaminated clothing.
Wash skin with soap and
plenty of water for 15 min.

Move to fresh air.
If breathing is difficult,

give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid decision workflow for different exposure routes.

Handling, Storage, and Accidental Release
Safe Handling and Storage

Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Avoid

contact with skin, eyes, and clothing. Do not breathe dust. Use only in a well-ventilated area,

preferably in a fume hood.[7][12]
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Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[3][8] Store

away from incompatible materials.

Incompatible Materials: Strong oxidizing agents and strong acids.[3]

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a respirator if dust is generated.[3]

Containment and Clean-up: Sweep up the spilled solid material, avoiding dust formation.

Shovel the material into a suitable, labeled container for disposal.[3][7]

Environmental Precautions: Do not let the product enter drains or waterways.[5]

Chemical Spill Response Workflow
This workflow details the procedural steps for managing an accidental spill of benzyl
carbamate.
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Spill Occurs

1. Evacuate & Secure Area
Alert personnel

2. Don PPE
- Gloves

- Goggles
- Lab Coat

- Respirator (if needed)

3. Ensure Ventilation
Work in fume hood or
increase air exchange

4. Contain & Clean Up
- Sweep up solid material
- Avoid generating dust

5. Collect Waste
Place in a sealed, labeled

container for disposal

6. Decontaminate Area
Clean spill surface

Spill Cleared
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Caption: Step-by-step workflow for responding to a benzyl carbamate spill.
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Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[3][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[6]

Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO₂).[3][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Stability and Reactivity
Reactivity: No known hazardous reactions under normal processing.[7]

Chemical Stability: The product is stable under normal ambient and anticipated storage and

handling conditions of temperature and pressure.[3][7]

Conditions to Avoid: Incompatible products.[3]

Hazardous Polymerization: Hazardous polymerization does not occur.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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